N-[1-(4-chlorophenyl)propyl]-N'-propylurea

• IUPAC Name: 1-[1-(4-chlorophenyl)propyl]-3-propylurea
• InChI: InChI=1S/C13H19ClN2O/c1-3-9-15-13(17)16-12(4-2)10-5-7-11(14)8-6-10/h5-8,12H,3-4,9H2,1-2H3,(H2,15,16,17)
• InChI Key: YBDCJYANPKFWNC-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)NC(CC)C1=CC=C(C=C1)Cl
• Molecular Formula: C13H19ClN2O
• Molecular Weight: 254.75 g/mol

Description

N-[1-(4-chlorophenyl)propyl]-N'-propylurea, also known as CPPU, is a synthetic cytokinin that is widely used in plant biotechnology. CPPU has been found to enhance plant growth, increase fruit yield, and improve fruit quality in a variety of crops.

Mechanism of Action

The mechanism of action of N-[1-(4-chlorophenyl)propyl]-N'-propylurea is not fully understood, but it is believed to involve the activation of cytokinin signaling pathways in plants. Cytokinins are a class of plant hormones that regulate cell division, differentiation, and growth. N-[1-(4-chlorophenyl)propyl]-N'-propylurea has been shown to increase the expression of genes involved in cytokinin signaling and to stimulate the activity of cytokinin receptors in plants. This leads to the activation of downstream signaling pathways that promote cell division and growth.
Biochemical and Physiological Effects
N-[1-(4-chlorophenyl)propyl]-N'-propylurea has a number of biochemical and physiological effects on plants. It has been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase, which help to protect plants against oxidative stress. N-[1-(4-chlorophenyl)propyl]-N'-propylurea also stimulates the accumulation of soluble sugars and organic acids in fruits, which can improve their flavor and nutritional value. In addition, N-[1-(4-chlorophenyl)propyl]-N'-propylurea has been found to increase the concentration of indole-3-acetic acid, a plant hormone that promotes cell elongation and growth.

Advantages and Limitations for Lab Experiments

N-[1-(4-chlorophenyl)propyl]-N'-propylurea has several advantages for use in lab experiments. It is a stable and water-soluble compound that can be easily applied to plants through foliar spray or root irrigation. N-[1-(4-chlorophenyl)propyl]-N'-propylurea also has a long half-life in plants, which allows for sustained effects on growth and development. However, N-[1-(4-chlorophenyl)propyl]-N'-propylurea can be expensive to produce and may have variable effects on different plant species and cultivars. In addition, N-[1-(4-chlorophenyl)propyl]-N'-propylurea can have negative effects on plant growth and development at high concentrations, which must be carefully controlled in lab experiments.

Future Directions

There are many future directions for research on N-[1-(4-chlorophenyl)propyl]-N'-propylurea. One area of interest is the development of new synthesis methods that are more efficient and cost-effective. Another area of research is the optimization of N-[1-(4-chlorophenyl)propyl]-N'-propylurea application methods and dosages for different crops and growing conditions. In addition, there is a need for further investigation into the molecular mechanisms of N-[1-(4-chlorophenyl)propyl]-N'-propylurea action and its interactions with other plant hormones and signaling pathways. Finally, the potential use of N-[1-(4-chlorophenyl)propyl]-N'-propylurea in biotechnology applications, such as tissue culture and genetic engineering, should be explored.

Scientific Research Applications

N-[1-(4-chlorophenyl)propyl]-N'-propylurea has been extensively studied for its effects on plant growth and development. It has been found to promote cell division, delay leaf senescence, and enhance the activity of antioxidant enzymes in plants. N-[1-(4-chlorophenyl)propyl]-N'-propylurea has also been shown to increase fruit set, improve fruit quality, and prolong the shelf life of fruits in a variety of crops, including grapes, kiwifruit, apples, and strawberries. In addition, N-[1-(4-chlorophenyl)propyl]-N'-propylurea has been used to induce somatic embryogenesis and regeneration in tissue culture systems.